Cas no 2097934-57-9 (3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea)

• Product Name: 3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea
• CAS No: 2097934-57-9
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6543585
• PubChem ID: 126850918
• Update Time: 2025-11-01

3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea
• 2097934-57-9
• AKOS032459612
• 1-(3,4-dimethylphenyl)-3-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]urea
• F6517-4095
• 3-(3,4-dimethylphenyl)-1-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}urea

• Inchi： 1S/C21H22N2O3/c1-14-5-10-18(12-15(14)2)23-21(25)22-13-19(24)16-6-8-17(9-7-16)20-4-3-11-26-20/h3-12,19,24H,13H2,1-2H3,(H2,22,23,25)
• InChI Key： OQXUEYHHTBRWOC-UHFFFAOYSA-N
• SMILES： OC(CNC(NC1C=CC(C)=C(C)C=1)=O)C1C=CC(C2=CC=CO2)=CC=1

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea

Introduction to 3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea (CAS No. 2097934-57-9)

3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea, identified by its Chemical Abstracts Service (CAS) number 2097934-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the urea derivative class, a structural motif widely recognized for its versatile biological activities and potential therapeutic applications. The molecular architecture of this compound incorporates multiple functional groups, including aromatic rings, hydroxyl moieties, and urea linkages, which collectively contribute to its unique chemical properties and biological interactions.

The presence of 3,4-dimethylphenyl and furan-2-yl substituents in the molecule imparts distinct electronic and steric characteristics, influencing its reactivity and binding affinity. These aromatic components are often exploited in medicinal chemistry to modulate pharmacokinetic profiles and target specificity. Specifically, the urea moiety serves as a key pharmacophore, facilitating hydrogen bonding interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the design of small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focused on developing novel urea-based compounds with enhanced pharmacological properties. The incorporation of hydroxyethyl side chains into the urea scaffold introduces additional polar interactions, potentially improving solubility and bioavailability. This modification aligns with current trends in drug discovery, where optimizing physicochemical properties is crucial for achieving desired therapeutic outcomes.

One of the most compelling aspects of 3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea is its potential role in addressing unmet medical needs. Preliminary studies have suggested that this compound exhibits promising activity against various biological targets, including kinases and transcription factors implicated in inflammatory and oncological pathways. The dimethylphenyl group enhances lipophilicity, enabling better penetration into cellular compartments, while the furan-2-yl moiety contributes to metabolic stability and reduced susceptibility to enzymatic degradation.

The synthesis of this compound represents a testament to the advancements in organic synthesis methodologies. The multi-step process involves strategic functional group transformations, including condensation reactions to form the urea linkage and selective substitutions at the aromatic rings. The use of protected hydroxyl groups ensures regioselective modifications during synthetic intermediates, highlighting the importance of meticulous synthetic planning in constructing complex molecular frameworks.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in elucidating the binding mode of 3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea with potential targets. These simulations have revealed that the compound interacts favorably with key residues in protein active sites through a combination of hydrogen bonding networks and hydrophobic interactions. Such insights are critical for guiding structure-based drug design efforts aimed at optimizing potency and selectivity.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like ureas in drug development. The structural diversity offered by these molecules allows for fine-tuning of biological activity through subtle modifications. For instance, replacing one aromatic ring with a nitrogen-containing heterocycle can significantly alter pharmacological profiles without compromising core pharmacophoric elements. This flexibility makes compounds like 3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea attractive candidates for further exploration.

In clinical research settings, derivatives of this compound have been evaluated for their efficacy in preclinical models of human diseases. Early-phase studies have demonstrated encouraging results in terms of target inhibition and disease symptom mitigation. These findings underscore the importance of rigorous preclinical testing before transitioning to human trials. Additionally, pharmacokinetic studies have provided valuable data on absorption, distribution, metabolism, excretion (ADME), which are essential for determining optimal dosing regimens.

The future prospects for 3-(3,4-dimethylphenyl)-1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}urea are promising given its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on expanding its chemical space through library synthesis techniques such as combinatorial chemistry or fragment-based drug design (FBDD). These approaches aim to uncover novel analogs with enhanced potency or improved pharmacokinetic profiles suitable for clinical translation.

Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the development pipeline for this class of compounds. By leveraging interdisciplinary expertise in organic chemistry, biochemistry, and computational biology, researchers are poised to unlock new therapeutic possibilities derived from molecules like CAS No. 2097934-57-9. Such collaborations ensure that innovative ideas are translated into tangible medical solutions efficiently.